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Compound of Interest

Compound Name: Zinc Carbonate

Cat. No.: B1246572

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for zinc carbonate
powder, tailored for use in research and development environments. The following sections
detail the material's properties, associated hazards, recommended handling procedures, and
emergency protocols to ensure a safe laboratory environment.

Material Identification and Properties

Zinc carbonate (ZnCO:s) is an inorganic salt that exists as a fine, white, odorless powder. It is
commonly used in various industrial and pharmaceutical applications. A clear understanding of
its physical and chemical properties is fundamental to its safe handling.

Physical and Chemical Properties

The key physical and chemical properties of zinc carbonate are summarized in the table
below, providing a quantitative overview of the substance's characteristics.
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Property Value

Molecular Formula ZnCOs

Molecular Weight 125.38 g/mol [1][2][3]

Appearance White crystalline powder[4][5]

Odor Odorless

Density 4.398 g/cm3

Decomposition Temperature Decomposes at approximately 300°C (572°F)
Solubility in Water Insoluble

Solubility in Other Solvents Soluble in dilute acids and alkalis

Hazard Identification and Toxicological Data

While zinc carbonate is not classified as acutely toxic, it can pose hazards upon exposure,
primarily through inhalation and direct contact. It is also recognized as an environmental
hazard, particularly to aquatic life.

Health Hazards

Direct exposure to zinc carbonate powder can lead to irritation of the skin, eyes, and
respiratory tract. Ingestion may cause gastrointestinal discomfort.

Environmental Hazards

Zinc carbonate is classified as hazardous to the aquatic environment. Care must be taken to
prevent its release into waterways.

Toxicological Data

The following table summarizes the available toxicological data for zinc carbonate. It is
important to note that specific LD50 data for zinc carbonate is not readily available, indicating
its low acute toxicity to mammals. The primary toxicological concern is for aquatic organisms.
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Parameter Value Species

Oral LD50 (Rat) > 10,000 mg/kg Rat

] o Varies significantly based on ] )
Aquatic Toxicity (LC50) ) Aquatic organisms
species and water hardness

Occupational Exposure Limits

Currently, there are no specific Permissible Exposure Limits (PELs) from the Occupational
Safety and Health Administration (OSHA) or Threshold Limit Values (TLVSs) from the American
Conference of Governmental Industrial Hygienists (ACGIH) for zinc carbonate. However, due
to its potential to form airborne particulates, exposure should be managed under the limits for
"Particulates Not Otherwise Regulated” (PNOR) or "nuisance dust.”

Regulatory Body Exposure Limit (8-hour TWA)

OSHA PEL (PNOR) Total Dust: 15 mg/m3

Respirable Fraction: 5 mg/m?3

ACGIH TLV (PNOS) Inhalable Particles: 10 mg/m3

Respirable Particles: 3 mg/m3

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial for minimizing exposure risks
and ensuring a safe working environment.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following
provides a general guideline.

o Eye Protection: Chemical safety goggles or glasses should be worn.

e Hand Protection: Impervious gloves are required. Nitrile gloves are a suitable option for
handling inorganic powders.
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o Respiratory Protection: In case of potential dust generation, a NIOSH-approved respirator
should be used.

o Protective Clothing: A lab coat or other suitable protective clothing must be worn.

graph PPE_Selection_Decision_Tree { graph [rankdir="TB", splines=ortho, nodesep=0.6,
fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial",
fontsize=11, margin=0.1]; edge [fontname="Arial", fontsize=10];

start [label="Start: Handling\nZinc Carbonate Powder", shape=ellipse, fillcolor="#F1F3F4",
fontcolor="#202124"]; q1 [label="Is there a potential for\ndust generation?", shape=diamond,
fillcolor="#FBBCO05", fontcolor="#202124"]; ppel [label="Standard PPE:\n- Safety Glasses\n-
Nitrile Gloves\n- Lab Coat", fillcolor="#4285F4", fontcolor="#FFFFFF"]; ppe2 [label="Enhanced
PPE:\n- Safety Goggles\n- Nitrile Gloves\n- Lab Coat\n- NIOSH-approved Respirator",
fillcolor="#EA4335", fontcolor="#FFFFFF"];

start -> gq1; gl -> ppel [label="No"]; 1 -> ppe2 [label="Yes"]; }

Figure 1. Decision tree for selecting appropriate PPE.

Engineering Controls

Work with zinc carbonate powder should be conducted in a well-ventilated area. The use of a
fume hood or other local exhaust ventilation is recommended to minimize the generation of
airborne dust.

Storage Requirements

Store zinc carbonate powder in a cool, dry, and well-ventilated area. Keep containers tightly
closed to prevent contamination and moisture absorption. Store away from incompatible
materials, such as strong acids.

Emergency Procedures

In the event of an emergency, prompt and appropriate action is essential.

First Aid Measures
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Exposure Route First Aid Protocol

) Move the individual to fresh air. If breathing is
Inhalation . . .
difficult, seek medical attention.

i Remove contaminated clothing. Wash the
Skin Contact )
affected area with soap and water.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact ] ] ) o

eyelids occasionally. Seek medical attention if

irritation persists.

) Do not induce vomiting. Rinse mouth with water.
Ingestion . .
Seek medical attention.

Spill Response Protocol

A spill of zinc carbonate powder should be managed promptly and safely. The following
experimental protocol outlines the necessary steps.

Objective: To safely clean up a spill of zinc carbonate powder, minimizing dust generation and
personnel exposure.

Materials:

Appropriate PPE (safety goggles, nitrile gloves, lab coat, respirator)

Scoop or brush and dustpan (plastic or non-sparking)

Sealable plastic bags or a labeled waste container

Wet paper towels or absorbent pads

Mild detergent solution

Procedure:
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e Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to
the spill area.

o Don PPE: Before beginning cleanup, ensure all necessary personal protective equipment is
worn.

o Contain the Spill: If the spill is large, create a dike around the perimeter with an absorbent
material to prevent it from spreading.

o Gently Collect the Powder: Carefully scoop or sweep the zinc carbonate powder. Avoid
vigorous actions that could generate dust. A brush and dustpan can be used for this purpose.

o Transfer to a Waste Container: Place the collected powder into a sealable plastic bag or a
clearly labeled hazardous waste container.

o Decontaminate the Spill Area: a. Gently wipe the spill area with a wet paper towel or
absorbent pad to remove any remaining powder residue. b. Wash the area with a mild
detergent solution. c. Rinse the area with clean water.

» Dispose of Contaminated Materials: Place all used cleaning materials (paper towels, pads,
gloves) into the hazardous waste container.

o Final Steps: a. Remove and dispose of PPE in the appropriate waste stream. b. Wash hands
thoroughly with soap and water.

graph Spill_Cleanup_Workflow { graph [rankdir="TB", splines=ortho, nodesep=0.5,
fontname="Arial", fontsize=12]; node [shape=Dbox, style="rounded,filled", fontname="Arial",
fontsize=11, margin=0.1];

start [label="Spill Occurs", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; stepl
[label="Evacuate and\nSecure Area", fillcolor="#FBBCO05", fontcolor="#202124"]; step2
[label="Don Appropriate\nPPE", fillcolor="#FBBCO05", fontcolor="#202124"]; step3
[label="Gently Collect\nPowder", fillcolor="#4285F4", fontcolor="#FFFFFF"]; step4
[label="Transfer to Labeled\nWaste Container", fillcolor="#4285F4", fontcolor="#FFFFFF"];
step5 [label="Decontaminate Area\n(Wet Wipe & Wash)", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; step6 [label="Dispose of al\nContaminated Materials",
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fillcolor="#4285F4", fontcolor="#FFFFFF"]; end [label="Cleanup Complete", shape=ellipse,
fillcolor="#34A853", fontcolor="#FFFFFF"],

start -> stepl -> step2 -> step3 -> step4 -> step5 -> step6 -> end; }

Figure 2. Workflow for zinc carbonate powder spill cleanup.

Decontamination Protocol for Laboratory
Equipment

Equipment that has been in contact with zinc carbonate powder should be thoroughly
decontaminated to prevent cross-contamination and exposure.

Objective: To effectively decontaminate laboratory equipment after use with zinc carbonate
powder.

Materials:

Appropriate PPE (safety goggles, nitrile gloves, lab coat)

Mild detergent solution

Water (deionized or distilled, as appropriate for the equipment)

Soft cloths or sponges

Labeled waste container for contaminated cleaning materials
Procedure:

e Preparation: a. Ensure the equipment is de-energized and disconnected from any power
sources. b. If applicable, disassemble the equipment to access all contaminated surfaces,
following the manufacturer's instructions.

» Gross Decontamination: a. Carefully remove any visible powder residue by gentle brushing
or wiping with a dry cloth. b. Dispose of the cloth in a labeled waste container.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1246572?utm_src=pdf-body
https://www.benchchem.com/product/b1246572?utm_src=pdf-body
https://www.benchchem.com/product/b1246572?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Wet Decontamination: a. Prepare a solution of mild detergent and water. b. Using a soft cloth
or sponge dampened with the detergent solution, wipe all surfaces of the equipment that
were in contact with the zinc carbonate. c. Pay close attention to crevices and hard-to-reach
areas.

e Rinsing: a. Thoroughly rinse the equipment with clean water to remove any detergent
residue. b. If the equipment is sensitive to water, use a cloth dampened with water for
rinsing.

e Drying: a. Allow the equipment to air dry completely or dry it with a clean, lint-free cloth.

e Final Steps: a. Dispose of all contaminated cleaning materials in a designated waste
container. b. Remove and dispose of PPE. c. Wash hands thoroughly.

Disposal Considerations

All waste containing zinc carbonate, including spilled material and contaminated cleaning
supplies, must be disposed of as hazardous waste in accordance with local, state, and federal
regulations. Do not dispose of zinc carbonate in the regular trash or down the drain.

This technical guide is intended to provide comprehensive safety information for handling zinc
carbonate powder in a laboratory setting. It is imperative that all personnel are trained on
these procedures and have access to the necessary safety equipment. Always consult the
Safety Data Sheet (SDS) for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Zinc Carbonate Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246572#safety-and-handling-precautions-for-zinc-
carbonate-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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